Cas no 1805311-87-8 (Ethyl 5-bromo-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 5-bromo-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805311-87-8
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4845239
• Update Time: 2025-06-09

Ethyl 5-bromo-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H8BrF2NO2/c1-2-15-9(14)7-6(8(11)12)3-5(10)4-13-7/h3-4,8H,2H2,1H3
• InChI Key： AHZOZTCREBMEML-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)OCC)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-bromo-3-(difluoromethyl)pyridine-2-carboxylate

Comprehensive Overview of Ethyl 5-bromo-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805311-87-8)

Ethyl 5-bromo-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805311-87-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the pyridine carboxylate family, characterized by its unique difluoromethyl and bromo substituents, which contribute to its distinct chemical properties and reactivity. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and crop protection.

The molecular structure of Ethyl 5-bromo-3-(difluoromethyl)pyridine-2-carboxylate features a pyridine ring substituted with a bromo group at the 5-position and a difluoromethyl group at the 3-position, along with an ethyl ester moiety at the 2-position. This arrangement imparts specific electronic and steric effects, making it a valuable intermediate in synthetic chemistry. The presence of the difluoromethyl group is particularly noteworthy, as fluorinated compounds are known for their enhanced metabolic stability and bioavailability, traits highly sought after in modern medicinal chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their applications in the development of novel therapeutics and agrochemicals. Ethyl 5-bromo-3-(difluoromethyl)pyridine-2-carboxylate serves as a key building block in the synthesis of more complex molecules, such as kinase inhibitors and herbicides. Its versatility is further highlighted by its use in cross-coupling reactions, where the bromo substituent acts as a reactive site for palladium-catalyzed transformations, enabling the construction of diverse molecular architectures.

One of the most frequently asked questions in online searches revolves around the synthetic routes for Ethyl 5-bromo-3-(difluoromethyl)pyridine-2-carboxylate. The compound is typically synthesized through a multi-step process involving the bromination of a pyridine precursor, followed by the introduction of the difluoromethyl group via radical or nucleophilic pathways. Researchers often optimize these methods to improve yield and purity, as the compound's quality is critical for downstream applications. Additionally, advancements in green chemistry have prompted the exploration of more sustainable synthetic approaches, aligning with global trends toward environmentally friendly practices.

The pharmaceutical industry has shown particular interest in Ethyl 5-bromo-3-(difluoromethyl)pyridine-2-carboxylate due to its potential role in the development of targeted therapies. For instance, pyridine-based compounds are frequently employed in the design of small-molecule inhibitors that modulate enzyme activity. The difluoromethyl group's ability to mimic a hydrogen bond donor while resisting metabolic degradation makes it a valuable feature in drug candidates. This has led to a growing body of research exploring the compound's utility in treating diseases such as cancer and inflammatory disorders.

Another area of interest is the compound's application in agrochemicals. The bromo and difluoromethyl substituents enhance the bioactivity of pyridine derivatives, making them effective components in herbicides and pesticides. As the agricultural sector seeks solutions to address resistance issues and improve crop yields, Ethyl 5-bromo-3-(difluoromethyl)pyridine-2-carboxylate has emerged as a promising candidate for next-generation formulations. Its mode of action often involves disrupting essential biological pathways in pests or weeds, offering a targeted approach to crop protection.

From a regulatory perspective, Ethyl 5-bromo-3-(difluoromethyl)pyridine-2-carboxylate is subject to standard safety and environmental assessments. While it is not classified as a hazardous material, proper handling and storage are recommended to ensure workplace safety. Researchers and manufacturers must adhere to guidelines set forth by organizations such as the EPA and REACH to mitigate any potential risks associated with its use. This aligns with the broader industry focus on responsible chemical management and sustainability.

In conclusion, Ethyl 5-bromo-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805311-87-8) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features, including the bromo and difluoromethyl groups, make it a valuable intermediate for synthetic chemists. As research continues to uncover new uses for this molecule, its relevance in addressing contemporary challenges in medicine and agriculture is expected to grow. For those seeking detailed technical data or procurement options, consulting specialized chemical databases or suppliers is advised.